Cas no 190774-51-7 (Benzene,4-fluoro-1-isocyanato-2-nitro-)

Benzene,4-fluoro-1-isocyanato-2-nitro- is a fluorinated and nitrated aromatic isocyanate compound, characterized by the presence of reactive isocyanate (–NCO) and nitro (–NO₂) functional groups on a fluorinated benzene ring. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the preparation of polyurethanes, pharmaceuticals, and specialty polymers. The electron-withdrawing effects of the fluoro and nitro substituents enhance the electrophilicity of the isocyanate group, facilitating nucleophilic addition reactions. Its stability and selectivity under controlled conditions make it suitable for applications requiring precise functionalization. Proper handling is essential due to the potential hazards associated with isocyanates and nitroaromatic compounds.
Benzene,4-fluoro-1-isocyanato-2-nitro- structure
190774-51-7 structure
Product Name:Benzene,4-fluoro-1-isocyanato-2-nitro-
CAS No:190774-51-7
MF:C7H3FN2O3
MW:182.108724832535
CID:203751
PubChem ID:24873022
Update Time:2025-05-19

Benzene,4-fluoro-1-isocyanato-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,4-fluoro-1-isocyanato-2-nitro-
    • 4-fluoro-1-isocyanato-2-nitrobenzene
    • 4-FLUORO-2-NITROPHENYL ISOCYANATE
    • Benzene, 4-fluoro-1-isocyanato-2-nitro- (9CI)
    • 4-Fluoro-2-nitrophenyl isocyanate,96%
    • 4-FLUORO-2-NITROPHENYL ISOCYANATE 95%
    • DTXSID50369876
    • J-012316
    • 190774-51-7
    • 4-Fluoro-2-nitrophenyl isocyanate, 95%
    • Benzene, 4-fluoro-1-isocyanato-2-nitro-
    • SCHEMBL1019385
    • MDL: MFCD00673051
    • Inchi: 1S/C7H3FN2O3/c8-5-1-2-6(9-4-11)7(3-5)10(12)13/h1-3H
    • InChI Key: CPPNERLQTDSECZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C=1)[N+](=O)[O-])N=C=O

Computed Properties

  • Exact Mass: 182.01300
  • Monoisotopic Mass: 182.01277
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 75.2

Experimental Properties

  • Color/Form: Yellow crystals
  • Density: 1.5571 (estimate)
  • Melting Point: 52-56 °C (lit.)
  • Boiling Point: 78 °C (0.3 mmHg)
  • Flash Point: Degrees Fahrenheit:230°F
    Degrees Celsius:110°C
  • Refractive Index: 1.57
  • PSA: 75.25000
  • LogP: 2.22440
  • Solubility: Not available

Benzene,4-fluoro-1-isocyanato-2-nitro- Security Information

Benzene,4-fluoro-1-isocyanato-2-nitro- Customs Data

  • HS CODE:2929109000
  • Customs Data:

    China Customs Code:

    2929109000

    Overview:

    2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzene,4-fluoro-1-isocyanato-2-nitro- Pricemore >>

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Additional information on Benzene,4-fluoro-1-isocyanato-2-nitro-

Comprehensive Overview of Benzene,4-fluoro-1-isocyanato-2-nitro- (CAS No. 190774-51-7)

Benzene,4-fluoro-1-isocyanato-2-nitro- (CAS No. 190774-51-7) is a specialized organic compound widely utilized in advanced chemical synthesis and material science. Its unique molecular structure, featuring a fluoro group, isocyanato functionality, and nitro substitution, makes it a versatile intermediate in pharmaceuticals, agrochemicals, and high-performance polymers. The compound's CAS number 190774-51-7 is frequently searched in scientific databases, reflecting its growing relevance in research and industrial applications.

In recent years, the demand for 4-fluoro-1-isocyanato-2-nitrobenzene has surged due to its role in synthesizing bioactive molecules. Researchers are particularly interested in its potential for creating fluorinated compounds, which are pivotal in drug development for enhanced metabolic stability. The nitro group in this compound also enables diverse chemical transformations, such as reductions to amines or cyclizations, aligning with trends in sustainable chemistry and green synthesis.

From an industrial perspective, Benzene,4-fluoro-1-isocyanato-2-nitro- is critical for producing high-performance coatings and adhesives. Its isocyanato moiety allows for cross-linking reactions, improving material durability—a key focus in automotive and aerospace sectors. Environmental concerns have driven innovations in safer handling protocols, with many studies exploring catalytic alternatives to traditional synthesis methods for this compound.

The compound’s spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in quality control and regulatory compliance. Analytical chemists often search for "CAS 190774-51-7 characterization" to access data on its purity benchmarks. Additionally, its thermal stability under varying pH conditions is a hot topic in forums discussing storage optimization for reactive intermediates.

Emerging applications of 190774-51-7 include its use in photoactive materials for optoelectronics. The fluoro-nitro combination enhances light absorption efficiency, making it valuable in solar cell research. This aligns with global interest in renewable energy solutions, where such compounds contribute to next-generation photovoltaic technologies.

In summary, Benzene,4-fluoro-1-isocyanato-2-nitro- exemplifies innovation at the intersection of chemistry and technology. Its multifaceted utility—from life sciences to advanced materials—ensures its continued prominence in both academic and industrial settings. For researchers, understanding its structure-activity relationships remains a priority, as evidenced by frequent queries like "synthetic routes for 4-fluoro-2-nitroisocyanatobenzene" in scientific literature.

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